Cas no 5138-53-4 (2-Naphthalenesulfonic acid, methyl ester)

• Product Name: 2-Naphthalenesulfonic acid, methyl ester
• CAS No: 5138-53-4
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 1575030
• PubChem ID: 12757892
• Update Time: 2025-04-21

2-Naphthalenesulfonic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid, methyl ester
• methyl naphthalene-2-sulfonate
• 5138-53-4
• AFVPRVLDAPXRCX-UHFFFAOYSA-N
• DTXSID20509106
• SCHEMBL3633735

• Inchi： 1S/C11H10O3S/c1-14-15(12,13)11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3
• InChI Key： AFVPRVLDAPXRCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)OC

Computed Properties

• Exact Mass: 222.0351
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates